Cas no 2228228-50-8 (4-hydrazinyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-hydrazinyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2228228-50-8
• MF: C₄H₅F₃N₄
• MW: 166.104510068893
• CID: 6027688
• PubChem ID: 165752037
• Update Time: 2025-07-18

4-hydrazinyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-hydrazinyl-3-(trifluoromethyl)-1H-pyrazole
• 2228228-50-8
• EN300-1956008

• Inchi： 1S/C4H5F3N4/c5-4(6,7)3-2(10-8)1-9-11-3/h1,10H,8H2,(H,9,11)
• InChI Key： RXHAXXBSTSYNFB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)NN)(F)F

Computed Properties

• Exact Mass: 166.04663066g/mol
• Monoisotopic Mass: 166.04663066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.7Ų

Additional information on 4-hydrazinyl-3-(trifluoromethyl)-1H-pyrazole

Comprehensive Overview of 4-Hydrazinyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2228228-50-8)

4-Hydrazinyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2228228-50-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and hydrazinyl functional groups, exhibits remarkable potential in drug discovery and material science. Its molecular structure, combining a pyrazole core with reactive substituents, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its applications for developing kinase inhibitors, antimicrobial agents, and crop protection chemicals, aligning with current trends in precision medicine and sustainable agriculture.

The growing demand for trifluoromethylated compounds in medicinal chemistry has propelled studies on 4-Hydrazinyl-3-(trifluoromethyl)-1H-pyrazole. The trifluoromethyl group enhances metabolic stability and lipophilicity, critical properties for optimizing drug candidates. Recent publications highlight its role in designing anticancer and anti-inflammatory scaffolds, addressing global health challenges. Additionally, its hydrazinyl moiety offers reactivity for constructing heterocyclic hybrids, a hot topic in fragment-based drug design (FBDD). These attributes position the compound as a valuable building block for high-throughput screening libraries.

From an industrial perspective, CAS No. 2228228-50-8 is synthesized through multistep organic reactions involving pyrazole ring formation followed by selective hydrazination. Process optimization studies focus on improving yield and purity while adhering to green chemistry principles—a key concern for manufacturers aiming to reduce environmental impact. Analytical techniques like HPLC, NMR, and mass spectrometry ensure quality control, meeting stringent regulatory standards for pharmaceutical intermediates.

The compound’s relevance extends to agrochemical innovation, where trifluoromethylpyrazole derivatives demonstrate potent herbicidal and fungicidal activities. With increasing emphasis on food security and resistance management, researchers explore its derivatives as next-generation crop protection agents. Patent analyses reveal growing IP filings around similar structures, indicating commercial viability.

In material science, 4-Hydrazinyl-3-(trifluoromethyl)-1H-pyrazole contributes to developing functional polymers and coordination complexes. Its ability to act as a ligand for transition metals opens avenues for catalytic systems and metal-organic frameworks (MOFs), addressing needs in energy storage and gas separation technologies.

Safety assessments confirm that the compound requires standard laboratory handling precautions, with no extreme hazards reported. Proper storage conditions (e.g., moisture-sensitive, inert atmosphere) are recommended to maintain stability. Suppliers typically provide technical data sheets (TDS) and certificates of analysis (CoA) to facilitate research applications.

Emerging trends suggest expanded utility in PET radiopharmaceuticals due to the trifluoromethyl group’s isotopic labeling potential. Collaborative studies between academia and industry continue to uncover novel applications, reinforcing the compound’s strategic importance in life sciences R&D.